Cas no 129592-98-9 (2-amino-2-(2-methylphenyl)acetic acid)

2-Amino-2-(2-methylphenyl)acetic acid is a chiral α-amino acid derivative featuring a 2-methylphenyl substituent, which imparts steric and electronic effects useful in synthetic and pharmaceutical applications. Its structure serves as a versatile intermediate for the preparation of optically active compounds, including peptidomimetics and bioactive molecules. The presence of both amino and carboxylic acid functional groups allows for further derivatization, enabling incorporation into complex molecular frameworks. This compound is particularly valuable in asymmetric synthesis and medicinal chemistry research due to its potential role in modulating stereochemistry and enhancing binding affinity. High purity grades are available to ensure reproducibility in sensitive applications.
2-amino-2-(2-methylphenyl)acetic acid structure
129592-98-9 structure
Product Name:2-amino-2-(2-methylphenyl)acetic acid
CAS No:129592-98-9
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD02662421
CID:210440
PubChem ID:2772353
Update Time:2025-05-28

2-amino-2-(2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(o-tolyl)acetic acid
    • 2-AMINO-2-(2-METHYLPHENYL)ACETIC ACID
    • 2-amino-2-o-tolylacetic acid
    • AMINO(2-METHYLPHENYL)ACETIC ACID
    • Benzeneacetic acid, a-amino-2-methyl-
    • amino-o-tolyl-acetic acid
    • Amino-o-tolyl-essigsaeure
    • Benzeneacetic acid,a-amino-2-methyl
    • F2167-0079
    • (±)-alpha-Amino-2-methylbenzeneacetic acid
    • RARECHEM AK ML 0522
    • RS-2-Methylphenylglycine
    • 2-(2-Methylphenyl)glycine
    • alpha-Amino-2-methylbenzeneacetic acid
    • ALPHA-AMINO-(2-METHYLPHENYL)ACETIC ACID
    • BBL022169
    • Z317024660
    • FLYIRERUSAMCDQ-UHFFFAOYSA-N
    • VS-07165
    • DTXSID80378234
    • STK129847
    • AB11985
    • AB30505
    • SCHEMBL3611197
    • Benzeneacetic acid, alpha-amino-2-methyl-
    • AB32649
    • 2-Methyl-alpha-aminobenzeneacetic acid
    • Amino(2-methylphenyl)acetic acid (H-DL-Phg(2-Me)-OH)
    • AKOS000172957
    • N12290
    • EN300-223309
    • BB 0249653
    • AKOS016343525
    • 129592-98-9
    • MFCD02662421
    • 6-HEPTENOICACID
    • )-alpha-Amino-2-methylbenzeneacetic acid
    • (2R)-2-amino-2-(o-tolyl)acetic acid
    • (S)-2-AMINO-2-(O-TOLYL)ACETIC ACID
    • 339274-33-8
    • 2-amino-2-(2-methylphenyl)acetic acid
    • MDL： MFCD02662421
    • Inchi： 1S/C9H11NO2/c1-6-4-2-3-5-7(6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)
    • InChI Key： FLYIRERUSAMCDQ-UHFFFAOYSA-N
    • SMILES： OC(C(C1C=CC=CC=1C)N)=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -1.3

Experimental Properties

  • Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 234-238 °C (decomposition)
  • Boiling Point: 307.6℃ at 760 mmHg
  • Flash Point: 139.9°C
  • Refractive Index: 1.579
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 1.77970

2-amino-2-(2-methylphenyl)acetic acid Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2-amino-2-(2-methylphenyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019138975-5g
2-Amino-2-(o-tolyl)acetic acid
 129592-98-9 95%
5g
 704.52 USD 2021-06-16
TRC
A614693-50mg
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 $ 50.00 2022-06-08
TRC
A614693-100mg
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 $ 65.00 2022-06-08
TRC
A614693-500mg
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 129592-98-9
500mg
 $ 210.00 2022-06-08
Chemenu
CM372978-100mg
2-Amino-2-(o-tolyl)acetic acid
 129592-98-9 95%+
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 $116 2022-06-13
Chemenu
CM372978-500mg
2-Amino-2-(o-tolyl)acetic acid
 129592-98-9 95%+
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Chemenu
CM372978-1g
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 129592-98-9 95%+
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Chemenu
CM372978-5g
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 129592-98-9 95%+
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 $564 2022-06-13
abcr
AB384046-1 g
Amino(2-methylphenyl)acetic acid
 129592-98-9
1g
 €239.50 2022-06-10
abcr
AB384046-5 g
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